Cas no 760995-53-7 (1H-Inden-1-one, 2,3-dihydro-5-(hydroxymethyl)-)

• Product Name: 1H-Inden-1-one, 2,3-dihydro-5-(hydroxymethyl)-
• CAS No: 760995-53-7
• MF: C₁₀H₁₀O₂
• MW: 162.185203075409
• CID: 1777674
• PubChem ID: 69198532
• Update Time: 2025-06-15

1H-Inden-1-one, 2,3-dihydro-5-(hydroxymethyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Inden-1-one, 2,3-dihydro-5-(hydroxymethyl)-
• DTXSID901259728
• SCHEMBL4805957
• 5-(hydroxymethyl)indan-1-one
• UQIAUOXNGRZQNP-UHFFFAOYSA-N
• 2,3-Dihydro-5-(hydroxymethyl)-1H-inden-1-one
• 760995-53-7
• 5-(hydroxymethyl)-2,3-dihydroinden-1-one
• SB84940
• 5-(Hydroxymethyl)-2,3-dihydro-1H-inden-1-one

• Inchi： 1S/C10H10O2/c11-6-7-1-3-9-8(5-7)2-4-10(9)12/h1,3,5,11H,2,4,6H2
• InChI Key： UQIAUOXNGRZQNP-UHFFFAOYSA-N
• SMILES： O=C1C2C=CC(CO)=CC=2CC1

Computed Properties

• Exact Mass: 162.0681
• Monoisotopic Mass: 162.068079557g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• PSA: 37.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Indanes Indanones

Additional information on 1H-Inden-1-one, 2,3-dihydro-5-(hydroxymethyl)-

1H-Inden-1-one, 2,3-dihydro-5-(hydroxymethyl)- (CAS No. 760995-53-7): A Comprehensive Overview in Modern Chemical Research

1H-Inden-1-one, 2,3-dihydro-5-(hydroxymethyl)-, identified by its CAS number 760995-53-7, is a compound of significant interest in the field of organic chemistry and pharmaceutical research. This heterocyclic ketone exhibits a unique structural framework that has garnered attention for its potential applications in medicinal chemistry and material science. The presence of a hydroxymethyl group at the 5-position introduces a versatile reactive site, making it a valuable scaffold for further functionalization and derivatization.

The compound belongs to the broader class of indenones, which are known for their diverse biological activities and industrial relevance. Indenones, particularly those with substituted hydroxymethyl groups, have been explored for their roles in drug discovery and development. The structural motif of 1H-Inden-1-one, 2,3-dihydro-5-(hydroxymethyl)- allows for interactions with various biological targets, including enzymes and receptors, which is a key consideration in the design of novel therapeutic agents.

In recent years, there has been a surge in research focused on developing new methodologies for the synthesis and functionalization of indenone derivatives. The hydroxymethyl group in 1H-Inden-1-one, 2,3-dihydro-5-(hydroxymethyl)- serves as an excellent handle for introducing additional functional groups through oxidation, reduction, or etherification reactions. These modifications can lead to compounds with enhanced pharmacological properties, such as improved solubility or bioavailability.

The pharmaceutical industry has shown particular interest in indenones due to their potential as antitumor, anti-inflammatory, and antimicrobial agents. For instance, studies have demonstrated that certain indenone derivatives exhibit inhibitory effects on enzymes involved in cancer cell proliferation. The compound 1H-Inden-1-one, 2,3-dihydro-5-(hydroxymethyl)-, with its reactive hydroxymethyl group, could serve as a precursor for the development of such agents.

Advances in computational chemistry have also played a crucial role in the study of 1H-Inden-1-one, 2,3-dihydro-5-(hydroxymethyl)-. Molecular modeling techniques allow researchers to predict the binding modes of this compound with biological targets, providing insights into its potential pharmacological activity. These predictions can guide experimental efforts and help optimize the design of novel derivatives.

The synthesis of 1H-Inden-1-one, 2,3-dihydro-5-(hydroxymethyl)- involves multi-step organic reactions that highlight the versatility of modern synthetic methodologies. One common approach includes the condensation of acetylacetone with appropriate reagents to form the indenone core structure. Subsequent functionalization at the 5-position with a hydroxymethyl group can be achieved through various chemical transformations.

In material science, indenones have been explored for their potential applications in organic electronics and photovoltaic devices. The conjugated system present in 1H-Inden-1-one, 2,3-dihydro-5-(hydroxymethyl)- makes it a candidate for use in light-emitting diodes (LEDs) and organic photovoltaic cells. Research in this area continues to grow as scientists seek to develop more efficient and sustainable materials for energy applications.

The environmental impact of synthesizing and using 1H-Inden-1-one, 2,3-dihydro-5-(hydroxymethyl)- is also a consideration in modern chemical research. Efforts are being made to develop greener synthetic routes that minimize waste and reduce energy consumption. These approaches align with the broader goal of sustainable chemistry, which aims to make chemical processes more environmentally friendly.

The future prospects for 1H-Inden-1-one, 2,3-dihydro-5-(hydroxymethyl)- are promising given its unique structural features and potential applications. Continued research into its pharmacological properties and synthetic pathways will likely lead to new discoveries and innovations in both pharmaceuticals and materials science. As our understanding of this compound grows， so too will its significance in the chemical community.